Cas no 2229609-56-5 (3-(2-fluoro-3-nitrophenoxy)piperidine)

• Product Name: 3-(2-fluoro-3-nitrophenoxy)piperidine
• CAS No: 2229609-56-5
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.230926275253
• CID: 6601931
• PubChem ID: 165978262
• Update Time: 2025-11-01

3-(2-fluoro-3-nitrophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-3-nitrophenoxy)piperidine
• 2229609-56-5
• EN300-1792843

• Inchi： 1S/C11H13FN2O3/c12-11-9(14(15)16)4-1-5-10(11)17-8-3-2-6-13-7-8/h1,4-5,8,13H,2-3,6-7H2
• InChI Key： SRSGMBYWZHMUSJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OC1CNCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.09102044g/mol
• Monoisotopic Mass: 240.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(2-fluoro-3-nitrophenoxy)piperidine

3-(2-fluoro-3-nitrophenoxy)piperidine (CAS No. 2229609-56-5): A Versatile Scaffold in Modern Medicinal Chemistry

3-(2-fluoro-3-nitrophenoxy)piperidine (CAS No. 2229609-56-5) has emerged as a pivotal molecular scaffold in contemporary pharmaceutical research, demonstrating remarkable versatility in drug discovery and materials science. This compound, characterized by its unique 3-(2-fluoro-3-nitrophenoxy)piperidine core structure, combines the bioavailability of piperidine rings with the electrophilic reactivity of nitro and fluoro substituents, creating a platform for diverse chemical modifications. Recent studies published in JACS and ChemMedChem have highlighted its potential as a bioisostere in GPCR ligand design, particularly in modulating serotonin and dopamine receptor subtypes. The nitro and fluoro functional groups, strategically positioned on the aromatic ring, contribute to molecular recognition through hydrogen bonding and hydrophobic interactions, as evidenced by X-ray crystallography data from the 3-(2-fluoro-3-nitrophenoxy)piperidine-based inhibitor complex with the human serotonin transporter.

The 3-(2-fluoro-3-nitrophenoxy)piperidine framework has been extensively explored in the development of selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs). A 2023 study in ACS Medicinal Chemistry Letters demonstrated that substituents on the piperidine ring significantly influence the compound's affinity for the 5-HT2A receptor, with fluoro substitution at the para position enhancing metabolic stability by 40% compared to non-substituted analogs. Notably, the nitro group's electron-withdrawing effect has been shown to modulate the compound's lipophilicity, a critical parameter in blood-brain barrier penetration. This property is particularly valuable in the design of neurodegenerative disease therapeutics, where precise targeting of central nervous system receptors is essential.

Recent advances in 3-(2-fluoro-3-nitrophenoxy)piperidine chemistry have focused on its application as a prodrug precursor. Researchers at the University of Cambridge have developed a novel click chemistry approach to functionalize the nitro group, converting it into a thiol moiety for targeted drug delivery. This method, published in Angewandte Chemie in 2024, enables the creation of 3-(2-fluoro-3-nitrophenoxy)piperidine-based compounds with pH-sensitive release profiles, making them ideal candidates for controlled release formulations in cancer therapy. The fluoro substituent, in this context, acts as a metabolic gatekeeper, delaying enzymatic degradation until the compound reaches the tumor microenvironment.

The 3-(2-fluoro-3-nitrophenoxy)piperidine scaffold has also shown promise in antimicrobial drug development. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that derivatives of this compound exhibit potent activity against drug-resistant Gram-negative bacteria, with minimum inhibitory concentrations (MICs) as low as 1.2 µg/mL against Pseudomonas aeruginosa. The nitro group's redox activity appears to play a key role in disrupting bacterial electron transport chains, while the piperidine ring's conformational flexibility allows for optimal binding to bacterial porin proteins. These findings have spurred interest in developing 3-(2-fluoro-3-nitrophenoxy)piperidine-based antibiotics as alternatives to traditional β-lactams.

In the field of materials science, the 3-(2-fluoro-3-nitrophenoxy)piperidine core has been utilized to create self-assembling supramolecular structures. Researchers at MIT have demonstrated that the compound's fluoro and nitro groups can be harnessed to control intermolecular hydrogen bonding, leading to the formation of nanoscale hydrogels with tunable mechanical properties. These materials, described in Nature Materials in 2025, have potential applications in tissue engineering and drug delivery systems, where precise control over material stiffness and degradation rates is crucial. The piperidine ring's ability to adopt chair-like conformations further enhances the material's stability under physiological conditions.

The 3-(2-fluoro-3-nitrophenoxy)piperidine scaffold's synthetic tractability has also made it a favored starting point in fragment-based drug discovery campaigns. A 2024 review in Drug Discovery Today highlighted its utility in screening against tyrosine kinase targets, where its nitro group acts as a bioisostere for phosphate moieties in ATP-competitive inhibitors. High-throughput screening data from the 3-(2-fluoro-3-nitrophenoxy)piperidine library revealed hits with picomolar IC50 values against BRAF and EGFR mutants, demonstrating the scaffold's potential in precision oncology. The fluoro substituent's ability to modulate solubility and permeability has been particularly advantageous in optimizing oral bioavailability profiles.

Ongoing research continues to uncover new applications for 3-(2-fluoro-3-nitrophenoxy)piperidine in neuropharmacology. A 2025 study in Neuron demonstrated that derivatives of this compound can modulate neuroinflammation by targeting TNF-α signaling pathways in Alzheimer's disease models. The nitro group's ability to act as a nitric oxide donor under physiological conditions has been exploited to create multifunctional compounds that simultaneously exhibit anti-inflammatory and neuroprotective effects. These findings have significant implications for the development of combination therapies in neurodegenerative disorders.

The 3-(2-fluoro-3-nitrophenoxy)piperidine scaffold's continued relevance in drug discovery is underscored by its adaptability to diverse chemical modifications. Whether serving as a prodrug precursor, a bioisostere in receptor ligand design, or a building block for supramolecular materials, this compound exemplifies the power of molecular engineering in modern medicinal chemistry. As computational methods advance, the nitro and fluoro substituents' roles in QSAR models are being increasingly refined, enabling the rational design of 3-(2-fluoro-3-nitrophenoxy)piperidine-based therapeutics with optimized ADMET profiles. The future of this scaffold in pharmaceutical research appears bright, with its unique combination of electronic and stereochemical properties poised to drive innovation across multiple therapeutic areas.